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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Technical Whitepaper: Strategic Sourcing and Application of 3-Cyano-5-methoxyisonicotinic
Acid

Executive Summary
3-Cyano-5-methoxyisonicotinic acid (CAS 1138444-09-3) is a specialized heterocyclic

building block critical for the synthesis of advanced pharmaceutical intermediates, particularly

in the development of kinase inhibitors and agrochemical actives. Unlike commoditized

pyridines, this trisubstituted scaffold presents unique sourcing challenges due to its specific

substitution pattern—a carboxylic acid at position 4, flanked by a cyano group at position 3 and

a methoxy group at position 5.

This guide provides a comprehensive technical profile, a validated retrosynthetic analysis for

custom manufacturing, and a rigorous quality control framework to ensure the integrity of this

compound in drug discovery pipelines.
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Understanding the physicochemical properties of 3-Cyano-5-methoxyisonicotinic acid is

essential for predicting its behavior in reaction matrices and biological assays.

Property Specification

IUPAC Name 3-Cyano-5-methoxypyridine-4-carboxylic acid

CAS Registry Number 1138444-09-3

Molecular Formula C₈H₆N₂O₃

Molecular Weight 178.14 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water (acidic pH)

pKa (Predicted) ~3.5 (Carboxylic acid), ~1.5 (Pyridine nitrogen)

Storage Conditions Inert atmosphere (Ar/N₂), 2–8°C, Desiccated

Key Structural Insight: The electron-withdrawing cyano group at position 3 significantly reduces

the basicity of the pyridine nitrogen, while the methoxy group at position 5 provides a handle for

hydrogen bonding interactions in protein active sites. This "push-pull" electronic character

makes the C4-carboxylic acid less reactive toward nucleophilic attack compared to

unsubstituted isonicotinic acids.

Commercial Availability & Sourcing Strategy
Current Market Status: 3-Cyano-5-methoxyisonicotinic acid is classified as a "Make-on-

Demand" or "Low-Stock" item by major global catalogs. It is rarely held in bulk inventory (kg

scale) due to its specialized application.

Primary Suppliers: BOC Sciences, AK Scientific, and specialized aggregators (e.g.,

ChemicalBook, eChemi).

Typical Lead Time: 2–4 weeks (if synthesized on demand).

Standard Purity: 95% (Technical Grade) to 98% (HPLC Grade).
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Cost Estimate: High-value building block; expect pricing in the range of

300 per gram for small research quantities.

Procurement Decision Tree: Researchers must navigate the "In Stock" vs. "Custom Synthesis"

decision carefully to avoid project delays.

Need 3-Cyano-5-methoxyisonicotinic Acid

Check Major Catalogs
(Sigma, Enamine, WuXi)

In Stock?

Direct Purchase
(Lead Time: <1 week)

Yes

Initiate Custom Synthesis
(Lead Time: 3-5 weeks)

No

Define Synthetic Route
(See Section 3)

Audit Vendor Capability
(NMR/HPLC Validation)

Click to download full resolution via product page

Figure 1: Strategic decision logic for sourcing rare heterocyclic building blocks.

Synthesis & Manufacturing (Expert Analysis)
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Since a direct "recipe" is often proprietary to CROs, we provide a Retrosynthetic Analysis

based on authoritative pyridine chemistry. This serves as a guide for evaluating custom

synthesis proposals from vendors.

The Challenge: Direct functionalization of the C4 position in a 3,5-disubstituted pyridine is

sterically and electronically difficult. The Solution: A stepwise approach starting from a 4-methyl

precursor (picoline) allows for the construction of the substituents before the final oxidation to

the carboxylic acid.

Proposed Synthetic Pathway:

Starting Material: 3-Bromo-5-methoxy-4-methylpyridine (Commercially available or easily

accessible).

Step 1: Cyanation: Rosenmund-von Braun reaction or Pd-catalyzed cyanation (Zn(CN)₂,

Pd(PPh₃)₄) to install the cyano group.

Step 2: Oxidation: Oxidation of the C4-methyl group to the carboxylic acid using Selenium

Dioxide (SeO₂) or Potassium Permanganate (KMnO₄).

3-Bromo-5-methoxy-4-methylpyridine 3-Cyano-5-methoxy-4-methylpyridine

Zn(CN)2, Pd(0)
(Cyanation) 3-Cyano-5-methoxyisonicotinic Acid

(Target)

SeO2 / KMnO4
(Oxidation)

Click to download full resolution via product page

Figure 2: Proposed retrosynthetic pathway for custom manufacturing.

Critical Control Points:

Cyanation Efficiency: The methoxy group is an electron-donating group (EDG), which may

deactivate the ring for nucleophilic aromatic substitution but facilitates Pd-catalyzed coupling.

Oxidation Selectivity: Over-oxidation or decarboxylation can occur. The presence of the

cyano group (electron-withdrawing) stabilizes the resulting carboxylate but requires careful

pH control during workup.
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Quality Control & Analytical Validation
When sourcing this compound, "Certificate of Analysis" (CoA) verification is non-negotiable.

Use the following parameters to validate the identity and purity of the received material.

A. Proton NMR (¹H-NMR) - DMSO-d₆
Methoxy Group: Look for a sharp singlet (3H) around δ 3.9 – 4.1 ppm.

Aromatic Protons:

H-2 (Ortho to CN): Singlet or fine doublet around δ 8.5 – 8.8 ppm.

H-6 (Ortho to OMe): Singlet or fine doublet around δ 8.3 – 8.6 ppm.

Carboxylic Acid: A broad singlet (1H) typically > δ 11.0 ppm (may be exchanged/invisible

depending on water content).

B. LC-MS (Liquid Chromatography-Mass Spectrometry)
Ionization Mode: ESI Positive (ESI+) or Negative (ESI-).

Expected Mass:

[M+H]⁺: 179.14 m/z

[M-H]⁻: 177.14 m/z

Purity Criterion: >95% area under the curve (AUC) at 254 nm.

Applications in Drug Discovery
1. Kinase Inhibitor Scaffolds: The 3-cyano-5-methoxyisonicotinic acid core mimics the

adenine binding motif found in ATP. The cyano group can form reversible covalent bonds with

cysteine residues or serve as a hydrogen bond acceptor, while the carboxylic acid allows for

amide coupling to solubilizing tails.

2. Bioisosteric Replacement: This scaffold is often used as a bioisostere for:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body#commercial-availability-of-3-cyano-5-methoxyisonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,6-Disubstituted benzoic acids: Improving metabolic stability (reducing glucuronidation).

Indazoles: Providing a monocyclic alternative with different solubility profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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